4-((furan-2-ylmethyl)sulfonyl)-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide

• IUPAC Name: 4-(furan-2-ylmethylsulfonyl)-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C20H26N2O7S/c1-26-17-11-14(12-18(27-2)19(17)28-3)21-20(23)22-8-6-16(7-9-22)30(24,25)13-15-5-4-10-29-15/h4-5,10-12,16H,6-9,13H2,1-3H3,(H,21,23)
• InChI Key: HZDOMQGAHCXSIG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)N2CCC(CC2)S(=O)(=O)CC3=CC=CO3
• Molecular Formula: C20H26N2O7S
• Molecular Weight: 438.5 g/mol

Description

4-((furan-2-ylmethyl)sulfonyl)-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C20H26N2O7S and its molecular weight is 438.5. The purity is usually 95%.
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Scientific Research Applications

Sulfonyl Hydrazone and Piperidine Derivatives

Sulfonyl hydrazone scaffolds and piperidine rings are crucial in medicinal chemistry due to their varied biological activities. A study by Karaman et al. (2016) emphasizes the synthesis of novel sulfonyl hydrazone compounds featuring piperidine derivatives. These compounds have been characterized for their physical and chemical properties and evaluated for antioxidant and anticholinesterase activities. Such research underscores the importance of these structural motifs in developing therapeutic agents with potential antioxidant and enzyme inhibition capabilities [Karaman et al., 2016].

Furan Derivatives as Drug Candidates

Compounds containing the furan moiety, similar in context to the 4-((furan-2-ylmethyl)sulfonyl) part of the query compound, have been explored for their pharmacological potential. For instance, research into 5-arylfuran-2-carboxamide derivatives has identified them as potent urotensin-II receptor antagonists, showing significant metabolic stability and minimal cytotoxicity, which could be relevant to cardiovascular diseases and other health conditions [Lim et al., 2019].

Applications in Neuroinflammation Imaging

Furthermore, derivatives incorporating piperidine and furan rings have been utilized in the development of PET radiotracers for imaging neuroinflammation. A compound designed for targeting the macrophage colony-stimulating factor 1 receptor (CSF1R) on microglia demonstrates the potential of such chemicals in studying neuroinflammatory diseases, offering a noninvasive tool for investigating brain disorders and the effects of therapeutic interventions [Horti et al., 2019].

Antimicrobial Applications

The structural elements of 4-((furan-2-ylmethyl)sulfonyl)-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide also find relevance in antimicrobial research. Compounds with similar structural features have been synthesized and tested for their efficacy against bacterial and fungal pathogens affecting tomato plants, demonstrating the potential of such molecules in agricultural and antimicrobial applications [Vinaya et al., 2009].